(1S,3R)-3-chlorocyclohexan-1-amine

• IUPAC Name: (1S,3R)-3-chlorocyclohexan-1-amine
• InChI: InChI=1S/C6H12ClN/c7-5-2-1-3-6(8)4-5/h5-6H,1-4,8H2/t5-,6+/m1/s1
• InChI Key: YZWGGFBANWSDLC-RITPCOANSA-N
• Canonical SMILES: C1CC(CC(C1)Cl)N
• Isomeric SMILES: C1C[C@@H](C[C@@H](C1)Cl)N
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol

Description

(1S,3R)-3-Chlorocyclohexan-1-amine is a chiral cyclohexane derivative featuring a chlorine atom at the 3-position and an amine group at the 1-position, with defined stereochemistry. The stereochemistry of the molecule plays a critical role in its physicochemical properties and biological activity, as spatial arrangement influences intermolecular interactions such as hydrogen bonding and steric effects .

Structural confirmation of similar compounds relies on techniques such as NMR and X-ray crystallography. For example, (1S,3R)-3-Ammoniocyclohexane-carboxylate was characterized by ¹H and ¹³C NMR, with key signals at δ 3.19–3.26 (m, 1H, axial amine) and δ 183.96 (carboxylate carbon), demonstrating the utility of NMR in verifying stereochemistry and substituent positions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of (1S,3R)-3-chlorocyclohexan-1-amine involves specific synthetic routes and reaction conditions. These methods typically include the use of hazardous chemicals, and appropriate personal protective equipment is recommended. The synthetic routes may involve multiple steps, including the use of catalysts and specific reaction conditions to achieve the desired product .

Industrial Production Methods: Industrial production methods for (1S,3R)-3-chlorocyclohexan-1-amine are designed to maximize yield and efficiency. These methods often involve large-scale reactions and the use of specialized equipment to ensure the purity and quality of the final product. The production process may also include purification steps such as crystallization or distillation to remove impurities .

Chemical Reactions Analysis

Types of Reactions: (1S,3R)-3-chlorocyclohexan-1-amine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications .

Common Reagents and Conditions: Common reagents used in the reactions involving (1S,3R)-3-chlorocyclohexan-1-amine include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from the reactions of (1S,3R)-3-chlorocyclohexan-1-amine depend on the specific reagents and conditions used.

Scientific Research Applications

(1S,3R)-3-chlorocyclohexan-1-amine has a wide range of scientific research applications In chemistry, it is used as a reagent in various synthetic reactions In biology, it may be used to study cellular processes and molecular interactionsAdditionally, (1S,3R)-3-chlorocyclohexan-1-amine is used in industrial processes for the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of (1S,3R)-3-chlorocyclohexan-1-amine involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The molecular targets may include enzymes, receptors, and other proteins involved in cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares (1S,3R)-3-chlorocyclohexan-1-amine with structurally related cyclohexylamine derivatives, emphasizing substituent effects, stereochemistry, and available physicochemical

Compound Name	Substituents	Molecular Weight (g/mol)	Physical State	Key Properties	References
(1S,3R)-3-Chlorocyclohexan-1-amine	Cl (C3), NH2 (C1)	147.61 (calculated)	Not reported	High polarity due to Cl and NH2; stereochemistry impacts reactivity.	—
(1R,3S)-3-Methylcyclohexan-1-amine	CH3 (C3), NH2 (C1)	127.23	Not reported	Reduced polarity compared to Cl analog; methyl group enhances lipophilicity.
(1R)-3,3-Dimethylcyclohexan-1-amine hydrochloride	2×CH3 (C3), NH3<sup>+</sup>Cl<sup>-</sup>	163.69	Solid (salt)	Hydrochloride salt improves stability; ≥95% purity; discontinued commercial availability.
(1R,3S)-3-Fluorocyclohexan-1-amine	F (C3), NH2 (C1)	131.17	Not reported	Fluorine’s electronegativity increases polarity; potential for hydrogen bonding.
Cyclohex-3-en-1-amine hydrochloride	NH3<sup>+</sup>Cl<sup>-</sup>, C3-C4 double bond	135.60	Solid (salt)	Unsaturated ring alters conformational flexibility; used in synthesis intermediates.

Key Observations:

For example, (1S,3R)-3-chlorocyclohexan-1-amine may exhibit stronger hydrogen-bonding capacity compared to methyl-substituted analogs . Alkyl Groups (CH3): Methyl groups enhance lipophilicity, improving membrane permeability but reducing solubility in polar solvents. The dimethyl derivative in is a hydrochloride salt, which mitigates solubility challenges .

Stereochemical Influence :

• The (1S,3R) configuration of the target compound contrasts with the (1R,3S) stereoisomers reported in and . Stereochemistry affects crystalline packing (e.g., X-ray data in ) and biological target interactions, such as receptor binding .

Safety and Handling :

• While safety data for the target compound are unavailable, chlorocyclohexane () requires precautions against inhalation and skin contact. Hydrochloride salts (e.g., ) typically necessitate handling in controlled environments due to hygroscopicity and irritant properties .

Synthetic and Analytical Methods :

• NMR spectroscopy is critical for structural confirmation. For instance, (1S,3R)-3-Ammoniocyclohexane-carboxylate () shows distinct ¹H NMR signals for axial protons (δ 3.19–3.26) and carboxylate carbons (δ 183.96), which can guide characterization of the target compound .